BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the
Analytical Characterization of 4-
(Phenylthio)aniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(Phenyilthio)aniline

Cat. No.: B071985

Introduction

4-(Phenylthio)aniline is a substituted aniline derivative with applications in organic synthesis,
serving as a building block for pharmaceuticals and other specialty chemicals. Its unique
structure, incorporating a phenylthio group, imparts specific physicochemical properties that
necessitate a multi-faceted analytical approach for comprehensive characterization. This guide
provides a detailed overview of the essential analytical techniques for the structural elucidation,
purity assessment, and quality control of 4-(Phenylthio)aniline, tailored for researchers,
scientists, and professionals in drug development. The methodologies described herein are
grounded in established analytical principles and are designed to ensure data integrity and
regulatory compliance.

Physicochemical Properties of 4-(Phenylthio)aniline

A thorough understanding of the fundamental physicochemical properties of 4-
(Phenylthio)aniline is critical for the development of robust analytical methods. These
properties influence sample preparation, chromatographic behavior, and spectroscopic
response.
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Property Value Source
Molecular Formula C12H11NS [1112]
Molecular Weight 201.29 g/mol [1][3]
CAS Number 1135-14-4 [1][3]
Appearance Varies (can be an oil or solid) [4]
XLogP3 2.9 [1]

Strategic Approach to Analytical Characterization

The comprehensive characterization of 4-(Phenylthio)aniline relies on a synergistic
combination of spectroscopic and chromatographic techniques. This integrated approach
ensures unambiguous identification, accurate quantification, and thorough purity profiling. The
following workflow provides a logical sequence for the analytical characterization process.
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Figure 1.:

Integrated Analytical Workflow
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Figure 2: Key Parameters for Analytical Method Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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